Cas no 4307-26-0 (4,6-bis{[(4-methylphenyl)sulfonyl]oxy}cyclohexane-1,2,3,5-tetrayl tetraacetate)
4307-26-0 structure
Product Name:4,6-bis{[(4-methylphenyl)sulfonyl]oxy}cyclohexane-1,2,3,5-tetrayl tetraacetate
CAS No:4307-26-0
MF:C28H32O14S2
MW:656.675287246704
CID:928711
PubChem ID:291611
Update Time:2025-04-19
4,6-bis{[(4-methylphenyl)sulfonyl]oxy}cyclohexane-1,2,3,5-tetrayl tetraacetate Chemical and Physical Properties
Names and Identifiers
-
- 4,6-bis{[(4-methylphenyl)sulfonyl]oxy}cyclohexane-1,2,3,5-tetrayl tetraacetate
- DTXSID30303137
- NSC-156931
- NSC156931
- 4307-26-0
-
- Inchi: 1S/C28H32O14S2/c1-15-7-11-21(12-8-15)43(33,34)41-27-24(38-18(4)30)23(37-17(3)29)25(39-19(5)31)28(26(27)40-20(6)32)42-44(35,36)22-13-9-16(2)10-14-22/h7-14,23-28H,1-6H3
- InChI Key: NBBPHNWHHVOAFZ-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OC1C(C(C(C(C1OC(C)=O)OS(C1C=CC(C)=CC=1)(=O)=O)OC(C)=O)OC(C)=O)OC(C)=O
Computed Properties
- Exact Mass: 656.12336
- Monoisotopic Mass: 656.12334804g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 44
- Rotatable Bond Count: 14
- Complexity: 1170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 209Ų
Experimental Properties
- PSA: 191.94
4,6-bis{[(4-methylphenyl)sulfonyl]oxy}cyclohexane-1,2,3,5-tetrayl tetraacetate Related Literature
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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